Cas no 859-07-4 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)-)
![5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)- structure](https://www.kuujia.com/scimg/cas/859-07-4x500.png)
859-07-4 structure
Product name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)-
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)-
- cefaloram
- (6R,7R)-3-(acetoxymethyl)-8-keto-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(Acetoxymethyl)-8-oxo-7-[(phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(acetyloxymethyl)-8-oxo-7-(2-phenylethanoylamino)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (7R)-7-(Phenylacetylamino)-3-(acetoxymethyl)cepham-3-ene-4-carboxylic acid
- Phenylacetamidocephalothin
- K3086GQJ9Z
- F96774
- DTXSID9046106
- Cefaloramum [INN-Latin]
- Cefaloramo [INN-Spanish]
- (6R,7R)-3-(acetyloxymethyl)-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(acetoxymethyl)-8-oxo-7-(2-phenylacetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
- Cefaloram [INN:BAN]
- Cefaloram [INN]
- SMR001554387
- Q27281875
- Cefaloramo
- Cephaloram
- Cefaloramum
- (6R,7R)-3-[(ACETYLOXY)METHYL]-8-OXO-7-(2-PHENYLACETAMIDO)-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
- CAS-859-07-4
- DTXCID7026106
- (6R,7R)-3-(Acetoxymethyl)-8-oxo-7-(2-phenylacetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carbonsaeure
- UNII-K3086GQJ9Z
- MLS002666834
- 859-07-4
- NCGC00160359-01
- CHEMBL1700858
- Tox21_111761
- CHEBI:192380
- (6R,7R)-3-(acetoxymethyl)-8-oxo-7-(2-phenylacetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- SCHEMBL612836
- EINECS 212-725-1
- NS00011582
- 3-(Acetoxymethyl)-8-oxo-7-(phenylacetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
-
- Inchi: InChI=1S/C18H18N2O6S/c1-10(21)26-8-12-9-27-17-14(16(23)20(17)15(12)18(24)25)19-13(22)7-11-5-3-2-4-6-11/h2-6,14,17H,7-9H2,1H3,(H,19,22)(H,24,25)/t14-,17-/m1/s1
- InChI Key: GOFCPYKUMJBHBH-RHSMWYFYSA-N
- SMILES: CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)CC3=CC=CC=C3)SC1)C(=O)O
Computed Properties
- Exact Mass: 390.08900
- Monoisotopic Mass: 390.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138A^2
- XLogP3: 0.2
Experimental Properties
- Density: 1.48
- Boiling Point: 742.8°C at 760 mmHg
- Flash Point: 403°C
- Refractive Index: 1.66
- PSA: 138.31000
- LogP: 0.85960
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)- Related Literature
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Nageshwar Rao Yepuri,Nicolas Barraud,Nasim Shah Mohammadi,Bharat G. Kardak,Staffan Kjelleberg,Scott A. Rice,Michael J. Kelso Chem. Commun. 2013 49 4791
-
Jianlin Han,Vadim A. Soloshonok,Karel D. Klika,Józef Drabowicz,Alicja Wzorek Chem. Soc. Rev. 2018 47 1307
-
André Matagne,Alain Dubus,Moreno Galleni,Jean-Marie Frère Nat. Prod. Rep. 1999 16 1
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E. P. Abraham Q. Rev. Chem. Soc. 1967 21 231
859-07-4 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-phenylacetyl)amino]-, (6R,7R)-) Related Products
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